Cas no 925-02-0 ((2Z)-4-oxo-4-(prop-2-en-1-ylamino)but-2-enoic acid)

• Product Name: (2Z)-4-oxo-4-(prop-2-en-1-ylamino)but-2-enoic acid
• CAS No: 925-02-0
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 882727
• PubChem ID: 1551409
• Update Time: 2025-04-19

(2Z)-4-oxo-4-(prop-2-en-1-ylamino)but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-4-oxo-4-(prop-2-en-1-ylamino)but-2-enoic acid
• 4-oxo-4-(prop-2-enylamino)but-2-enoic acid
• (Z)-3-(PROP-2-ENYLCARBAMOYL)PROP-2-ENOIC ACID
• L-allylglycine hydrochloride
• Maleinsaeure-mono-allylamid
• N-ALLYL GLYCINE HCL
• N-Allyl-glycin,Hydrochlorid
• N-allylglycine hydrochloride
• N-allylmaleamic acid
• N-Allyl-maleamidsaeure
• N-Allyl-maleinsaeure-monoamid
• (Z)-4-oxo-4-(prop-2-enylamino)but-2-enoic acid
• CHEMBL1975549
• E72400
• NSC-125194
• N-ALLYL-MALEAMIC ACID
• SCHEMBL4318714
• NSC-634163
• AKOS002269037
• NSC634163
• MFCD00136109
• NSC125194
• SZYZSIWKJQRNIE-ARJAWSKDSA-N
• WS-00189
• (Z)-4-(allylamino)-4-oxobut-2-enoic acid
• (2Z)-4-(allylamino)-4-oxo-2-butenoic acid
• n-allyl maleamic acid
• 925-02-0

• Inchi： 1S/C7H9NO3/c1-2-5-8-6(9)3-4-7(10)11/h2-4H,1,5H2,(H,8,9)(H,10,11)/b4-3-
• InChI Key： SZYZSIWKJQRNIE-ARJAWSKDSA-N
• SMILES： O=C(/C=C\C(=O)O)NCC=C

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 383.9°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.503
• PSA: 66.40000
• LogP: 0.32030